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Compound of Interest

Compound Name: N,O-Ditrityl Ganciclovir

Cat. No.: B048959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for N,O-Ditrityl
Ganciclovir, a key protected intermediate in the synthesis of valganciclovir, a potent antiviral

drug. This document compiles available data on its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) characteristics, offering a valuable resource for

researchers in medicinal chemistry and drug development.

Chemical Structure and Synthesis
N,O-Ditrityl Ganciclovir is derived from ganciclovir through the protection of the primary

hydroxyl group and the exocyclic amino group with trityl (triphenylmethyl) groups. This

protection strategy is crucial in multistep syntheses to ensure regioselectivity in subsequent

reactions.

The synthesis of N,O-Ditrityl Ganciclovir is a key step in the production of valganciclovir. The

general synthetic pathway involves the reaction of ganciclovir with trityl chloride in the presence

of a base.
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Caption: Synthetic workflow for N,O-Ditrityl Ganciclovir.

Spectroscopic Data
The following tables summarize the available spectroscopic data for N,O-Ditrityl Ganciclovir.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, DMSO-d₆)[1]
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

10.60 s 1H NH

7.79 s 1H H-8

7.86 - 7.23 m 30H Aromatic-H (Trityl)

6.46 brs 1H NH

5.41 s 2H O-CH₂-N

3.87 m 3H H-1', H-4'

3.52 m 1H H-3'

3.38 d, J = 4.4 Hz 2H H-5'

¹³C NMR

Detailed ¹³C NMR data for N,O-Ditrityl Ganciclovir is not readily available in the surveyed

literature. For comparison, the ¹³C NMR data of the parent compound, Ganciclovir, is provided

below.

Ganciclovir ¹³C NMR (DMSO-d₆)
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Chemical Shift (δ, ppm)

156.7

153.9

151.3

137.8

116.5

80.5

72.3

70.8

63.3

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR (KBr Pellet)[1]

Wavenumber (cm⁻¹) Assignment

3422 N-H Stretch

3310 O-H Stretch

1681 C=O Stretch (Amide)

1671 C=C Stretch (Aromatic)

Mass Spectrometry (MS)
Mass Spectrum (DIP)[1]

m/z Assignment

740.0 [M+H]⁺
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Experimental Protocols
The following are generalized experimental protocols for the synthesis and spectroscopic

characterization of N,O-Ditrityl Ganciclovir based on available literature.[1]

Synthesis of N,O-Ditrityl Ganciclovir
To a suspension of ganciclovir in an appropriate solvent such as dimethylformamide (DMF), a

base like triethylamine and a catalytic amount of 4-dimethylaminopyridine (DMAP) are added.

The mixture is stirred, and a solution of trityl chloride in the same solvent is added dropwise.

The reaction is typically stirred at an elevated temperature for several hours. After completion,

the reaction mixture is cooled, and the product is precipitated by the addition of water. The

resulting solid is filtered, washed, and dried to yield N,O-Ditrityl Ganciclovir.
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Caption: Experimental protocol for synthesis.
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Spectroscopic Analysis
NMR Spectroscopy: ¹H NMR spectra are typically recorded on a 400 MHz spectrometer

using deuterated dimethyl sulfoxide (DMSO-d₆) as the solvent. Chemical shifts are reported

in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

FT-IR Spectroscopy: IR spectra are obtained using the KBr pellet method. The sample is

mixed with potassium bromide and pressed into a thin pellet for analysis.

Mass Spectrometry: Mass spectra are recorded using a suitable ionization technique, such

as Direct Inlet Probe (DIP), to determine the mass-to-charge ratio (m/z) of the molecular ion.

Logical Relationships in Characterization
The characterization of N,O-Ditrityl Ganciclovir follows a logical progression where the data

from different spectroscopic techniques are used to confirm the structure of the synthesized

compound.

Synthesis of N,O-Ditrityl
Ganciclovir

NMR Spectroscopy
(¹H) FT-IR Spectroscopy Mass Spectrometry

Structure Confirmation

Proton Environment Functional Groups Molecular Weight
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Caption: Logical flow of spectroscopic characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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